Cas no 2229200-49-9 (4,4-dimethyl-1-nitropentane)

• Product Name: 4,4-dimethyl-1-nitropentane
• CAS No: 2229200-49-9
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5967280
• PubChem ID: 165756299
• Update Time: 2025-06-08

4,4-dimethyl-1-nitropentane Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-1-nitropentane
• 2229200-49-9
• EN300-1834504

• Inchi： 1S/C7H15NO2/c1-7(2,3)5-4-6-8(9)10/h4-6H2,1-3H3
• InChI Key： XWVBASSTFGTITO-UHFFFAOYSA-N
• SMILES： [O-][N+](CCCC(C)(C)C)=O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 4,4-dimethyl-1-nitropentane

4,4-Dimethyl-1-Nitropentane: An Overview of a Promising Compound (CAS No. 2229200-49-9)

4,4-Dimethyl-1-nitropentane (CAS No. 2229200-49-9) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its nitro group attached to a pentane chain with two methyl groups at the 4th position, making it a versatile molecule with a wide range of chemical reactivity and biological activity.

The chemical structure of 4,4-dimethyl-1-nitropentane is particularly interesting due to the presence of the nitro group, which is known for its strong electron-withdrawing properties. This feature makes the compound highly reactive in various chemical reactions, such as reduction, substitution, and coupling reactions. The methyl groups at the 4th position provide additional steric hindrance, which can influence the compound's reactivity and stability in different environments.

Recent studies have explored the potential applications of 4,4-dimethyl-1-nitropentane in the development of new pharmaceuticals. One notable area of research is its use as an intermediate in the synthesis of anti-inflammatory drugs. The nitro group can be reduced to an amino group, which is a common functional group in many biologically active molecules. This transformation can lead to the formation of compounds with enhanced pharmacological properties, such as improved solubility and bioavailability.

In addition to its pharmaceutical applications, 4,4-dimethyl-1-nitropentane has shown promise in materials science. The compound's unique structure and reactivity make it a valuable precursor for the synthesis of advanced materials with tailored properties. For example, researchers have used this compound to develop new types of polymer materials that exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as automotive, aerospace, and electronics.

The synthesis of 4,4-dimethyl-1-nitropentane typically involves multi-step processes that require precise control over reaction conditions. One common approach is the nitration of a pentane derivative followed by selective methylation at the 4th position. The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The physical properties of 4,4-dimethyl-1-nitropentane are also noteworthy. The compound is a colorless liquid with a characteristic odor and has a boiling point around 150°C under standard atmospheric pressure. Its solubility in organic solvents such as ethanol and acetone makes it easy to handle in laboratory settings. However, it is important to note that the compound should be stored under appropriate conditions to prevent degradation or contamination.

Safety considerations are essential when working with 4,4-dimethyl-1-nitropentane. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from heat sources and incompatible materials.

In conclusion, 4,4-dimethyl-1-nitropentane (CAS No. 2229200-49-9) is a promising compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.